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Compound of Interest

Compound Name: BAY-985

CAS No.: 2409479-29-2

Cat. No.: B605962

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for assessing the anti-proliferative effects of

BAY-985, a potent and selective dual inhibitor of TBK1 and IKKε, on cancer cell lines.

Introduction
BAY-985 is a small molecule inhibitor that targets TANK-binding kinase 1 (TBK1) and I-kappa-B

kinase epsilon (IKKε), which are noncanonical members of the inhibitor of nuclear factor κB

(IκB) kinase family.[1][2] These kinases are implicated in various cellular processes, including

inflammatory responses and cell survival.[1][2] By inhibiting TBK1 and IKKε, BAY-985 can

block the phosphorylation of downstream targets like interferon regulatory factor 3 (IRF3) and

impact cell proliferation, particularly in cancer cells that are dependent on these signaling

pathways.[1][3] This document outlines a detailed methodology for quantifying the anti-

proliferative activity of BAY-985 using a common luminescence-based cell viability assay.
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BAY-985 functions as an ATP-competitive inhibitor of TBK1 and IKKε.[4] The inhibition of these

kinases disrupts the signaling cascade that leads to the activation of transcription factors, such

as IRF3, which are involved in the expression of genes crucial for cell proliferation and survival

in certain cancer types.[1][3] The resulting anti-proliferative effect is cell-line dependent, with

notable efficacy observed in melanoma and other cancer cell lines.[4][5]
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Preparation

Treatment

Assay & Analysis

1. Culture Cells
(e.g., SK-MEL-2, ACHN)

2. Harvest & Count Cells

3. Plate Cells in 384-well Plate
(300-800 cells/well)

4. Incubate for 24h

5. Prepare Serial Dilutions of BAY-985

6. Add Compound to Wells

7. Incubate for 96h

8. Equilibrate Plate to Room Temp.

9. Add CellTiter-Glo® Reagent

10. Shake (2 min) & Incubate (10 min)

11. Read Luminescence

12. Analyze Data & Calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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